Cas no 844857-58-5 (2H-1,2,3-Diazaphosphole-2-carboxylicacid, 5-methyl-, ethyl ester)

• Product Name: 2H-1,2,3-Diazaphosphole-2-carboxylicacid, 5-methyl-, ethyl ester
• CAS No: 844857-58-5
• MF: C₆H₉N₂O₂P
• MW: 172.121621847153
• CID: 716292
• PubChem ID: 21861749
• Update Time: 2025-04-19

2H-1,2,3-Diazaphosphole-2-carboxylicacid, 5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Diazaphosphole-2-carboxylicacid, 5-methyl-, ethyl ester
• 844857-58-5
• 2H-1,2,3-Diazaphosphole-2-carboxylic acid,5-methyl-,ethyl ester

• Inchi： 1S/C6H9N2O2P/c1-3-10-6(9)8-7-5(2)4-11-8/h4H,3H2,1-2H3
• InChI Key： QQJAHNIPOYGXTF-UHFFFAOYSA-N
• SMILES： P1=CC(C)=NN1C(=O)OCC

Computed Properties

• Exact Mass: 172.04
• Monoisotopic Mass: 172.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles